Cas no 2044796-15-6 (1-phenyl-2-azabicyclo3.2.0heptane)

• Product Name: 1-phenyl-2-azabicyclo3.2.0heptane
• CAS No: 2044796-15-6
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD30476177
• CID: 5239341
• PubChem ID: 137701727
• Update Time: 2026-03-08

1-phenyl-2-azabicyclo3.2.0heptane Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.2.0]heptane, 1-phenyl-
• 1-phenyl-2-azabicyclo3.2.0heptane

• MDL： MFCD30476177
• Inchi： 1S/C12H15N/c1-2-4-10(5-3-1)12-8-6-11(12)7-9-13-12/h1-5,11,13H,6-9H2
• InChI Key： JLVFVQRXKUKNIZ-UHFFFAOYSA-N
• SMILES： C12(C3=CC=CC=C3)C(CC1)CCN2

Additional information on 1-phenyl-2-azabicyclo3.2.0heptane

Comprehensive Analysis of 1-phenyl-2-azabicyclo[3.2.0]heptane (CAS No. 2044796-15-6): Properties, Applications, and Research Insights

The compound 1-phenyl-2-azabicyclo[3.2.0]heptane (CAS No. 2044796-15-6) represents a unique class of bicyclic structures with significant potential in pharmaceutical and material science research. Its molecular framework combines a phenyl group with a strained azabicyclo[3.2.0]heptane core, offering intriguing stereochemical and electronic properties. Researchers are increasingly exploring this scaffold due to its structural resemblance to bioactive alkaloids and its versatility in drug discovery.

Recent trends in organic chemistry highlight the growing demand for saturated heterocycles and bridged nitrogen systems, making 1-phenyl-2-azabicyclo[3.2.0]heptane a subject of intense study. Computational models suggest its potential as a conformationally restricted pharmacophore, particularly in targeting central nervous system (CNS) receptors. The compound's three-dimensional complexity also makes it valuable for developing chiral catalysts in asymmetric synthesis.

Synthetic approaches to CAS 2044796-15-6 often involve intramolecular cyclization strategies or transition metal-catalyzed ring formations. Advanced techniques like flow chemistry and photocatalysis have been employed to optimize its production, addressing common challenges in stereoselective synthesis. These innovations align with the pharmaceutical industry's focus on green chemistry and atom economy principles.

The physicochemical profile of 1-phenyl-2-azabicyclo[3.2.0]heptane reveals interesting characteristics: moderate water solubility due to its basic nitrogen, significant lipophilicity from the phenyl moiety, and unique molecular strain influencing its reactivity. These properties make it particularly relevant for blood-brain barrier penetration studies and bioisostere development in medicinal chemistry.

Emerging applications explore its utility in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, where the rigid structure may enhance target binding specificity. The compound's structural novelty also attracts attention in polymeric materials research, particularly for designing high-performance thermosets with improved thermal stability.

Analytical characterization of CAS 2044796-15-6 typically employs NMR spectroscopy (notably ¹³C and ¹H), mass spectrometry, and X-ray crystallography to confirm its distinctive bicyclic geometry. Computational studies using density functional theory (DFT) provide additional insights into its electronic distribution and conformational dynamics.

From a safety perspective, proper handling of 1-phenyl-2-azabicyclo[3.2.0]heptane requires standard organic laboratory precautions. While not classified as hazardous, its nitrogen-containing structure warrants consideration of potential basic reactivity during chemical transformations. Storage recommendations typically suggest inert atmosphere conditions to maintain stability.

The commercial availability of 2044796-15-6 remains limited to specialized chemical suppliers, reflecting both its synthetic complexity and niche applications. Current pricing trends indicate higher costs compared to simpler azacycles, consistent with its status as a research-grade building block rather than a bulk commodity chemical.

Future research directions may explore biocatalytic routes for its synthesis or investigate its potential as a scaffold for fragment-based drug discovery. The compound's structural features continue to inspire novel ring-expansion methodologies and diversity-oriented synthesis strategies in academic and industrial settings alike.